(-)-(2S,3S)-Viridifloric Acid Acetonide-d7

• Molecular Formula: C10H18O4
• Molecular Weight: 209.29 g/mol
• InChI: InChI=1S/C10H18O4/c1-6(2)10(8(11)12)7(3)13-9(4,5)14-10/h6-7H,1-5H3,(H,11,12)/t7-,10-/m0/s1/i1D3,2D3,6D
• InChIKey: UAKFCKACZPDGQM-OAPGDUMBSA-N

Viridifloric Acid Acetonide-d7 Overview

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (CAS 95462-09-2, unlabeled form) is a deuterium-labeled intermediate used in the synthesis of the pyrrolizidine alkaloid (+)-amabiline [1]. As a stable isotope-labeled analog of (-)-(2S,3S)-Viridifloric Acid Acetonide, this compound incorporates seven deuterium atoms (molecular formula C10H11D7O4) and exhibits a molecular weight of 209.29 g/mol [2]. It serves as a critical tracer and internal standard for quantitative analyses, including mass spectrometry and NMR, enabling precise quantification in alkaloid biosynthetic and metabolic studies . The compound is provided as a white solid with solubility in dichloromethane and ethyl acetate, and requires storage at -20 °C to ensure stability [2].

d7 Internal Standard For isotope dilution MS

Chiral (2S,3S) Matches natural alkaloid configuration

Alkaloid Tracer Pyrrolizidine biosynthesis studies

• [1] Senter, T. J., et al. Org. Lett., 2012, 14, 1869. View Source
• [2] MedChemExpress. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. Product Datasheet. View Source

Unlabeled Analogs: Analytical Pitfalls

The use of unlabeled (-)-(2S,3S)-Viridifloric Acid Acetonide (molecular weight 202.25 g/mol) as an internal standard in quantitative mass spectrometry introduces significant risk of ion suppression and matrix effects, undermining the accuracy and precision of analytical measurements . Deuterated internal standards like (-)-(2S,3S)-Viridifloric Acid Acetonide-d7 (molecular weight 209.29 g/mol) co-elute with the analyte but are differentiated by a +7 Da mass shift, enabling robust isotope dilution mass spectrometry (IDMS) [1]. Substitution with the (2R,3R) stereoisomer or racemic mixtures can alter chromatographic retention times and metabolic stability, further compromising method specificity . These critical differences highlight the necessity of using the exact deuterated analog to meet regulatory expectations for validated bioanalytical methods and rigorous metabolic studies.

Unlabeled analog

May not correct for matrix effects or ion suppression, reducing quantification accuracy.

Racemic or (2R,3R) epimer

Can alter chromatographic retention and metabolic fate, compromising method specificity.

• [1] MedChemExpress. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. Product Datasheet. View Source

d7 vs. Unlabeled Analogs: Evidence

Mass Shift vs. Unlabeled

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 exhibits a molecular weight of 209.29 g/mol, a +7 Da increase relative to the unlabeled (-)-(2S,3S)-Viridifloric Acid Acetonide, which has a molecular weight of 202.25 g/mol . This mass shift is a direct consequence of the incorporation of seven deuterium atoms replacing seven hydrogen atoms [1]. This quantitative difference enables unequivocal differentiation and quantification via mass spectrometry, eliminating interference between the analyte and the internal standard .

Mass Shift vs. Unlabeled

Reported

+7.04 g/mol mass shift

Enables distinct MS differentiation for IDMS.

Supplier-specified; verify against lot.

Evidence Dimension	Molecular Weight (Mass Shift)
Target Compound Data	209.29 g/mol
Comparator Or Baseline	(-)-(2S,3S)-Viridifloric Acid Acetonide (unlabeled): 202.25 g/mol
Quantified Difference	+7.04 g/mol (+3.5% relative to unlabeled)
Conditions	Calculated from molecular formula C10H11D7O4 vs. C10H18O4

Why This Matters

The +7 Da mass shift is essential for accurate isotope dilution mass spectrometry, ensuring the internal standard is chromatographically similar yet spectrometrically distinct from the target analyte.

• [1] MedChemExpress. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. Product Datasheet. View Source

Isotopic Purity Advantage

The target compound is specified with a typical isotopic purity of ≥98% for the d7 label, ensuring minimal interference from unlabeled or partially labeled species in mass spectrometric analyses . This level of deuteration is standard for high-quality research-grade internal standards, as compared to unlabeled analogs that exhibit natural isotopic abundance of deuterium (~0.0156%) [1]. Such high isotopic purity is critical for achieving linear calibration curves and low limits of quantitation (LOQ) in LC-MS/MS assays .

Isotopic Purity

Class-level

≥98% d7 label

Minimizes background noise in LC-MS/MS.

Vendor QC standard; batch review needed.

Evidence Dimension	Deuterium Isotopic Purity
Target Compound Data	≥98% (typical for d7 label)
Comparator Or Baseline	Unlabeled analog: natural abundance (~0.0156% D)
Quantified Difference	>6000-fold increase in deuterium content
Conditions	As specified by vendor quality control standards

Why This Matters

High isotopic purity (≥98%) is a prerequisite for minimizing background noise and ensuring that the internal standard peak does not contribute to the analyte signal, thus meeting the rigorous demands of validated bioanalytical methods.

• [1] National Institute of Standards and Technology (NIST). Atomic Weights and Isotopic Compositions for All Elements. View Source

Stereochemical Purity vs. Racemic

(-)-(2S,3S)-Viridifloric Acid Acetonide-d7 is supplied with a defined stereochemistry, crucial for studies of pyrrolizidine alkaloid biosynthesis where enzymatic reactions are highly stereospecific [1]. In contrast, racemic mixtures like rac-Viridifloric Acid-d7 lack stereochemical definition, and the (2R,3R) epimer exhibits distinct chromatographic retention and potentially different metabolic fates . The (2S,3S) configuration is the biologically relevant form found in natural alkaloids such as (+)-amabiline, making this labeled intermediate essential for accurate tracer studies [1].

Stereochemical Purity

Method context

Single (2S,3S) enantiomer

Supports accurate chiral quantification and biosynthesis tracing.

Verify by chiral HPLC or specific rotation.

Evidence Dimension	Stereochemical Purity
Target Compound Data	Single enantiomer, (2S,3S)
Comparator Or Baseline	rac-Viridifloric Acid-d7 (mixture of (2S,3S) and (2R,3R) enantiomers)
Quantified Difference	Qualitative difference in chiral purity (single enantiomer vs. racemic mixture)
Conditions	Chiral stationary phase HPLC or specific rotation measurement

Why This Matters

Defined stereochemistry ensures that the internal standard mimics the exact 3D structure of the target analyte, preventing erroneous quantitation due to differential ionization efficiency or chromatographic separation of diastereomers.

• [1] Senter, T. J., et al. Org. Lett., 2012, 14, 1869. View Source

Key Applications for d7

Alkaloid Quantitation by LC-MS/MS

Use as an internal standard for isotope dilution mass spectrometry (IDMS) to correct for matrix effects and ionization variability in biological samples, leveraging the +7 Da mass shift for accurate quantification of (+)-amabiline and its metabolites [1].

Metabolic Pathway Tracing

Employ as a stable isotope tracer to track the biosynthetic incorporation of viridifloric acid into pyrrolizidine alkaloids or to study hepatic metabolism, with the deuterium label enabling precise MS/MS fragmentation analysis .

Regulatory Method Validation

Utilize as a calibration standard and quality control sample in validated bioanalytical methods, meeting regulatory guidelines (e.g., FDA, EMA) that require stable isotope-labeled internal standards for accurate and precise quantitation [2].

Application

Selection Property

Validation Focus

LC-MS/MS alkaloid quantitation

Co-eluting d7 internal standard

Matrix-effect correction and ionization variability

Metabolic pathway tracing

Stable isotope tracer (d7)

MS/MS fragmentation and biosynthetic incorporation

Bioanalytical method validation

High isotopic purity (d7)

Accuracy and precision meeting validation criteria

• [1] MedChemExpress. (-)-(2S,3S)-Viridifloric Acid Acetonide-d7. Product Datasheet. View Source
• [2] U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. View Source